Cas no 128217-53-8 (5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester)

• Product name: 5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
• CAS No: 128217-53-8
• MF: C₁₄H₁₈O₃
• MW: 234.29092
• CID: 1061991
• PubChem ID: 71340586

5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-(Phenylmethoxy)-2-pentenoic Acid Ethyl Ester
• 5-(Phenylmethoxy)-2-
• methyl 5-phenylmethoxypent-2-enoate
• Methyl 5-(benzyloxy)pent-2-enoate
• 128217-53-8
• AKOS030241057
• DTXSID80767745

• Inchi： InChI=1S/C13H16O3/c1-15-13(14)9-5-6-10-16-11-12-7-3-2-4-8-12/h2-5,7-9H,6,10-11H2,1H3
• InChI Key： RVALDTQCCVGPIC-UHFFFAOYSA-N
• SMILES： COC(=O)C=CCCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers